Cas no 1528904-52-0 (1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one)

• Product Name: 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one
• CAS No: 1528904-52-0
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• CID: 6512035
• PubChem ID: 81251784
• Update Time: 2025-06-28

1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one
• 1528904-52-0
• EN300-1276642
• AKOS019823395

• Inchi： 1S/C15H22O2/c1-6-7-13(16)11-9-12(15(3,4)5)14(17)8-10(11)2/h8-9,17H,6-7H2,1-5H3
• InChI Key： IYATZULMEKXYKD-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C(CCC)=O)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 234.161979940g/mol
• Monoisotopic Mass: 234.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one

Introduction to 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one (CAS No. 1528904-52-0)

1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1528904-52-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a butanone backbone substituted with a phenyl ring bearing hydroxyl and tert-butyl groups, exhibits a unique structural framework that lends itself to diverse applications in medicinal chemistry and material science. The presence of both hydrophobic and hydrophilic moieties makes it a promising candidate for drug design, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The structural features of 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one contribute to its potential biological activity. The tert-butyl group at the para position relative to the hydroxyl group enhances lipophilicity, facilitating cell membrane penetration, while the hydroxyl group introduces hydrogen bonding capabilities, crucial for interactions with biological targets. This balance between lipophilicity and polarity is often exploited in the design of bioactive molecules to optimize pharmacokinetic properties such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to rationally design derivatives of 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one with enhanced efficacy. For instance, molecular docking studies have identified this compound as a potential scaffold for nonsteroidal anti-inflammatory drug (NSAID) analogs. The phenolic hydroxyl group can engage in reversible binding with cyclooxygenase (COX) enzymes, a key target for NSAIDs, while the bulky tert-butyl group minimizes off-target interactions. Such insights have guided the synthesis of novel derivatives aimed at improving selectivity and reducing gastrointestinal side effects associated with traditional NSAIDs.

In addition to its pharmaceutical relevance, 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one has shown promise in material science applications. Its rigid aromatic structure and functional groups make it a suitable precursor for polymers with tailored properties. Researchers have explored its incorporation into polymeric matrices to enhance thermal stability and mechanical strength. Furthermore, the compound’s ability to undergo controlled cross-linking reactions has been leveraged in the development of advanced coatings and adhesives. These applications highlight the versatility of 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one, extending beyond traditional pharmaceutical uses into industrial and technological domains.

The synthesis of 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps include Friedel-Crafts alkylation to introduce the tert-butyl group onto the aromatic ring, followed by selective methylation at the ortho position relative to the hydroxyl group. Advanced catalytic systems, such as transition metal complexes, have been employed to improve yield and selectivity in these reactions. The growing emphasis on green chemistry has also prompted investigations into solvent-free or aqueous-phase synthesis routes for this compound, aligning with global efforts to minimize environmental impact.

From a biological perspective, 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one has been investigated for its potential role in modulating enzymatic pathways relevant to neurodegenerative diseases. Preclinical studies suggest that derivatives of this compound may inhibit acetylcholinesterase activity, a mechanism explored in Alzheimer’s disease therapeutics. Additionally, its structural motif resembles known antioxidants, prompting research into its protective effects against oxidative stress-induced cellular damage. These findings underscore the compound’s therapeutic potential and justify further exploration in vivo.

The development of high-throughput screening (HTS) platforms has accelerated the discovery process for compounds like 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one. By automating biochemical assays, researchers can rapidly assess biological activity across large libraries of molecules. This approach has led to the identification of novel analogs with improved pharmacological profiles. For instance, structure-based drug design strategies have been used to optimize binding affinity by fine-tuning substituents on the phenolic ring. Such innovations underscore the importance of interdisciplinary collaboration between synthetic chemists and biochemists in unlocking the full potential of this scaffold.

Future directions in research on 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one include exploring its role in regenerative medicine. Studies indicate that certain phenolic compounds can stimulate cellular proliferation and differentiation, making them candidates for tissue engineering applications. By modifying its chemical structure to enhance biocompatibility and degradation rates, this compound could be developed into scaffolds or growth factors for wound healing and organ regeneration. Such applications would represent a significant advancement beyond its current scope in pharmaceuticals.

The industrial production of 1-(5-tert-butyl-4-hydroxy-2-methylphenyl)butan-1-one is also evolving with advancements in process chemistry. Continuous flow reactors have been implemented to improve scalability and efficiency while reducing waste generation. These technologies enable precise control over reaction conditions, ensuring consistent product quality suitable for commercial use. As demand for specialized chemicals grows, optimizing synthetic routes will be critical to meeting market needs without compromising sustainability.

In conclusion,1-(5-*tert*-butyl-*4*-hydroxy-*2*-methylphenyl*)*-*butan-*1*-one* (CAS No.*1528904*-*52*-*0*) stands as a versatile molecule with broad applications across pharmaceuticals and materials science.* Its unique structural attributes,* coupled* with* ongoing* research*, position it as* a valuable* scaffold* for future discoveries.* Whether* used* as* an intermediate* in drug development,* a precursor* for advanced polymers,* or* an active ingredient* in therapeutic formulations,* this compound exemplifies* the intersection* of innovation,* functionality,* and practicality.* Continued exploration* will undoubtedly uncover new possibilities*, reinforcing its significance* in modern chemistry.*